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Compound of Interest

Compound Name: 3C-P (hydrochloride)

Cat. No.: B1162873 Get Quote

Executive Summary & Scope
This protocol defines the standard operating procedure (SOP) for the receipt, storage, and

handling of 3C-P Hydrochloride (1-(3,5-dimethoxy-4-propoxyphenyl)propan-2-amine HCl).

Designed for analytical chemists and toxicologists, this guide moves beyond basic storage

instructions to address the specific physicochemical vulnerabilities of substituted

phenethylamines.

3C-P HCl is a structural analog of mescaline and proscaline.[1] While the hydrochloride salt

form confers improved stability over the free base, the molecule remains susceptible to

hygroscopic clumping and photo-oxidative degradation. Adherence to this protocol ensures

reference material integrity for ≥5 years, essential for forensic validation and receptor binding

assays.

Physicochemical Profile & Storage Logic
To design a robust storage protocol, one must understand the "failure modes" of the analyte.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1162873?utm_src=pdf-interest
https://www.cfsre.org/nps-discovery/monographs/3c-p
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1162873?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Data Storage Implication

Chemical Name
3,5-dimethoxy-4-

propoxyamphetamine HCl

Phenethylamine core is stable;

ether linkages are robust.

Molecular Weight 289.8 g/mol --

Physical State Crystalline Solid
High surface area; prone to

moisture adsorption.

Hygroscopicity Moderate to High

Critical Risk: Moisture uptake

leads to hydrolysis and

weighing errors.

Solubility
DMSO (13 mg/mL), MeOH,

Ethanol

Store as solid; solvate only

immediately prior to use.

pKa ~9.5 (Amine)

Basic nitrogen is stabilized by

HCl, but free base formation is

possible if pH shifts.

The Causality of Degradation:

Moisture (The Primary Threat): Amine salts are hygroscopic. Water uptake does not just

dilute the standard; it creates a micro-environment for hydrolysis and microbial growth.

Thermal Kinetic Energy: According to the Arrhenius equation, reaction rates roughly double

for every 10°C increase. Storing at -20°C vs. 25°C reduces degradation rates by a factor of

~20-30x.

Photolysis: The aromatic ring system in phenethylamines can absorb UV/Vis light, leading to

radical formation and gradual discoloration (yellowing).

Protocol: Lifecycle of the Reference Standard
Phase 1: Receipt & Initial Validation

Immediate Action: Upon arrival, do not immediately open the vial. The container is likely

cooler than room temperature. Opening it immediately causes atmospheric moisture to

condense on the cold powder (The "Dew Point" Error).
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Equilibration: Allow the package to sit at ambient temperature (20-25°C) for 2 hours before

breaking the seal.

Visual Inspection: The powder should be white to off-white and free-flowing. Clumping

indicates prior moisture excursion.

Phase 2: Long-Term Storage Architecture
The "Matryoshka" (Nesting) System is required for maximum longevity.

Primary Container: Amber glass vial with a Teflon-lined screw cap. (Amber blocks UV; Teflon

prevents leaching).

Secondary Containment: Place the primary vial inside a high-density polyethylene (HDPE)

bottle or a Mylar barrier bag.

Desiccation: Add a freshly activated silica gel packet or molecular sieve sachet inside the

secondary container (never in direct contact with the powder).

Atmosphere: For indefinite storage (>2 years), purge the headspace of the primary vial with

Argon or Nitrogen before sealing. Argon is heavier than air and provides a superior blanket.

Temperature: Store at -20°C (-4°F).

Phase 3: Aliquoting & Usage (The "Working Stock"
Strategy)
Repeated freeze-thaw cycles are destructive. They cause microscopic expansion/contraction

cracks in the crystal lattice, increasing surface area for oxidation.

The Golden Rule: Never return a thawed aliquot to the freezer.

Strategy: Upon first opening, weigh out "Working Aliquots" (e.g., 1 mg or 5 mg) into separate

vials. Store these at -20°C. Thaw only one working vial at a time for experiments.

Detailed Handling Workflows (Visualization)
Workflow 1: Receipt to Storage
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This diagram illustrates the critical "Dew Point" check and the nesting storage system.

Receipt of 3C-P HCl
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Figure 1: The "Cold Chain" receipt workflow designed to prevent moisture ingress during the

initial transition from shipping to storage.

Workflow 2: Thawing & Solubilization
The most common source of error is weighing a cold, hygroscopic standard.
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Figure 2: The Thawing Protocol. Note the critical "Benchtop Thaw" step to ensure the vial

surface is above the dew point before opening.

Quality Assurance & Self-Validation
A protocol is only as good as its verification. Implement these checks:

The "Clump" Test (Physical):

Observation: If the 3C-P HCl powder adheres to the glass walls or forms hard aggregates.

Diagnosis: Seal failure or improper thawing (condensation).
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Action: Dry under vacuum over P₂O₅ or discard if purity is critical.

Retention Time Drift (Chemical):

Observation: In LC-MS/GC-MS, if the peak shifts or broadens significantly compared to

the initial CoA (Certificate of Analysis).

Diagnosis: Hydrolysis or salt dissociation.

Action: Re-standardize against a fresh certified reference material (CRM).

Solubility Check:

Observation: Turbidity when dissolved in methanol or DMSO.

Diagnosis: Contamination or degradation products (insoluble free base formation).

Safety & Compliance
Regulatory Status: While 3C-P is not explicitly listed in the US CSA, it is structurally related

to Schedule I phenethylamines (like 2C-P). Under the Federal Analogue Act, it may be

treated as a Schedule I substance if intended for human consumption. Handle with strict

inventory logging and access controls.

PPE: 3C-P is a potent serotonergic agonist.[1][2] Wear nitrile gloves, safety goggles, and a

lab coat. Handle powder in a fume hood or glovebox to prevent inhalation of particulates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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